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Compound of Interest

Compound Name: [2-(2-Furyl)phenyllmethanol

Cat. No.: B158806

This guide provides comprehensive safety protocols and logistical plans for the handling and
disposal of [2-(2-Furyl)phenyllmethanol (CAS No: 139697-88-4), tailored for research,
scientific, and drug development professionals. Adherence to these procedures is critical for
ensuring personnel safety and regulatory compliance.

Hazard Identification and Safety Summary

[2-(2-Furyl)phenyl]lmethanol is classified as a hazardous substance. Key hazard statements
include:

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H332: Harmful if inhaled.[2]

H335: May cause respiratory irritation.[1]

The signal word for this chemical is "Warning".[2] It is crucial to handle this compound with
appropriate engineering controls, personal protective equipment, and safe work practices to
minimize exposure.
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Quantitative Data Summary

The following table summarizes key quantitative and qualitative data for [2-(2-

Furyl)phenyllmethanol.
Property Value Source
Molecular Formula C11H1002 [3]
Molecular Weight 174.20 g/mol [3]
Acute Toxicity, Oral Category 4 [2]
Acute Toxicity, Dermal Category 4 [2]
Acute Toxicity, Inhalation Category 4 [2]
Skin Corrosion/Irritation Category 2 [2]
Serious Eye Damage/Irritation Category 2 [2]
Specific target organ toxicity Category 3 (Respiratory [2]

irritation)

Operational Plan: Safe Handling Protocol

This section outlines the step-by-step procedure for the safe handling of [2-(2-
Furyl)phenyllmethanol in a laboratory setting.

Engineering Controls

« Ventilation: Always handle [2-(2-Furyl)phenyllmethanol in a properly functioning chemical
fume hood to keep airborne concentrations low.[1]

o Emergency Equipment: Ensure that a safety shower and an eyewash fountain are readily
accessible and have been recently certified.[1][4]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical.[1]
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[5][6]

Protects against skin contact,

irritation, and absorption.[1][2]

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield should
be used when there is a
significant risk of splashing.[6]

[7]

Prevents eye irritation and
serious eye damage from
splashes.[1][2]

Skin and Body Protection

Alab coat must be worn. Long
pants and closed-toe shoes

are required.[7]

Protects skin from accidental

contact and contamination.[1]

Respiratory Protection

Not typically required if
handled within a fume hood. If
aerosols or dusts are
generated outside of a fume
hood, a NIOSH-approved

respirator may be necessary.

Prevents respiratory irritation
from inhalation of dusts or

mists.[1]

Handling Procedures

Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.

Dispensing: Carefully weigh or measure the required amount of [2-(2-

Furyl)phenyl]lmethanol within the chemical fume hood. Avoid generating dust.

During Use: Keep the container tightly closed when not in use.[1][4] Avoid contact with skin,

eyes, and clothing.[1] Do not eat, drink, or smoke in the handling area.[2]

Post-Handling: After handling, wash hands thoroughly with soap and water.[1]

Decontaminate the work surface. Remove and properly store or dispose of PPE.

Emergency Procedures
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. If eye irritation persists, get medical advice/attention.[1][2]

o Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs, get
medical advice/attention.[1][2] Remove and wash contaminated clothing before reuse.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Call a POISON
CENTER or doctor if you feel unwell.[1][2]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or
doctor if you feel unwell.[1][2]

o Spill: Evacuate the area. Wearing appropriate PPE, sweep up the spilled solid material and
place it into a suitable container for disposal. Avoid dust formation.[2]

Disposal Plan: Waste Management Protocol

The disposal of [2-(2-Furyl)phenyllmethanol and its contaminated materials must be handled
as hazardous waste.

Waste Identification and Segregation

o Classification: Due to its toxic and irritant properties, [2-(2-Furyl)phenyllmethanol waste is
classified as hazardous.

e Segregation: Do not mix this waste with other waste streams, especially incompatible
materials.[8] Collect all waste containing this chemical in a dedicated, properly labeled
hazardous waste container.[8][9]

Container and Labeling

o Container: Use a chemically compatible, leak-proof container with a secure lid.

e Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical
name "[2-(2-Furyl)phenyllmethanol,"” and the associated hazards (e.g., Toxic, Irritant).[4][8]

Storage and Disposal Procedure
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e Collection: Collect all disposable items contaminated with [2-(2-Furyl)phenyllmethanol
(e.g., gloves, weigh boats, paper towels) in the designated hazardous waste container.[4][9]

o Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory. This area should be away from heat and ignition sources and in secondary
containment.[4][8]

» Disposal: Arrange for the collection of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed waste disposal contractor.
[8][9] Never dispose of this chemical down the drain or in regular trash.[9]

Visualized Workflows and Relationships

The following diagrams illustrate the procedural flow for safe handling and the logical hierarchy
of safety controls.
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Caption: Workflow for the safe handling of [2-(2-Furyl)phenyllmethanol.
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Caption: Hierarchy of controls for managing chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b158806?utm_src=pdf-body-img
https://www.benchchem.com/product/b158806?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

. aksci.com [aksci.com]
. fishersci.se [fishersci.se]
. [2-(2-Furyl)phenyllmethanol, 297%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]

. wcu.edu [wcu.edu]

1
2
3
4
e 5. hsa.ie [hsa.ie]
6. mcrsafety.com [mcrsafety.com]
7. spiritsanddistilling.com [spiritsanddistilling.com]
8. benchchem.com [benchchem.com]
9. benchchem.com [benchchem.com]
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2-2-furyl-phenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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